Cas no 131084-51-0 (5-(PROPAN-2-YLOXY)-1H-PYRROLO3,2-BPYRIDINE)

• Product Name: 5-(PROPAN-2-YLOXY)-1H-PYRROLO3,2-BPYRIDINE
• CAS No: 131084-51-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD20683922
• CID: 5149079
• Update Time: 2025-06-14

5-(PROPAN-2-YLOXY)-1H-PYRROLO3,2-BPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 1h-pyrrolo[3,2-b]pyridine,5-(1-methylethoxy)-
• 1H-Pyrrolo[3,2-b]pyridine, 5-(1-Methylethoxy)-
• 5-(PROPAN-2-YLOXY)-1H-PYRROLO3,2-BPYRIDINE

• MDL： MFCD20683922
• Inchi： 1S/C10H12N2O/c1-7(2)13-10-4-3-8-9(12-10)5-6-11-8/h3-7,11H,1-2H3
• InChI Key： NQBFACBGCRDMCA-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=CN2)N=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-(PROPAN-2-YLOXY)-1H-PYRROLO3,2-BPYRIDINE

Recent Advances in the Study of 5-(Propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine (CAS: 131084-51-0)

5-(Propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine (CAS: 131084-51-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and anticancer activity. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The compound's structure, featuring a pyrrolopyridine core with an isopropoxy substituent, makes it a promising scaffold for the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have explored the binding affinity and selectivity of 5-(propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine against various kinase targets, including but not limited to JAK2, FLT3, and EGFR. Preliminary in vitro studies have demonstrated its potent inhibitory effects, with IC50 values in the nanomolar range for certain kinases.

One of the key advancements in the study of this compound is its application in targeted cancer therapies. A recent publication in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the proliferation of leukemia cell lines, particularly those harboring FLT3-ITD mutations. The study employed a combination of molecular docking, enzymatic assays, and cell-based experiments to elucidate the compound's mechanism of action. The results suggested that 5-(propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine disrupts the ATP-binding site of FLT3, leading to apoptosis in malignant cells.

In addition to its anticancer properties, the compound has also been investigated for its potential in treating inflammatory and autoimmune disorders. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against JAK2, a kinase implicated in rheumatoid arthritis and myeloproliferative neoplasms. The researchers synthesized a series of derivatives to optimize the compound's pharmacokinetic profile, achieving improved oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of 5-(propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine as a therapeutic agent. Issues such as off-target effects, toxicity, and drug resistance need to be addressed through further preclinical and clinical studies. Recent efforts have focused on structural modifications to enhance selectivity and reduce adverse effects. For instance, introducing polar substituents has been shown to improve solubility and reduce hepatic toxicity in animal models.

In conclusion, 5-(propan-2-yloxy)-1H-pyrrolo[3,2-b]pyridine (CAS: 131084-51-0) represents a versatile scaffold with significant potential in drug discovery. Its ability to target multiple kinases underscores its utility in treating complex diseases like cancer and inflammatory disorders. Future research should prioritize the optimization of its pharmacological properties and the exploration of combination therapies to maximize therapeutic efficacy. The ongoing studies in this area hold great promise for the development of next-generation kinase inhibitors.